Cas no 17343-55-4 (benzyl N-(1S)-1-cyano-2-methylpropylcarbamate)

benzyl N-(1S)-1-cyano-2-methylpropylcarbamate Properties

Names and Identifiers

• (S)-Benzyl (1-cyano-2-methylpropyl)carbamate
• [(1S)-1-Cyano-2-methylpropyl]carbamic acid benzyl ester
• Carbamic acid, [(1S)-1-cyano -2-methylpropyl]-, phenylmethyl ester
• (S)-2-(benzyloxycarbonylamino)-isopentanonitrile
• (S)-benzyl 1-cyano-2-methylpropylcarbamate
• (S)-N-benzyloxycarbonyl-2-amino-isopentanenitrile
• (S)-N-Cbz-Valinenitrile
• ANW-66340
• Cbz-L-valine nitrile
• CTK8C1358
• L-2-Benzyloxycarbonylamino-isovaleronitril
• PubChem17456
• SureCN6311222
• [(1S)-1-cyano-2-methylpropyl]-carbamicacidphenylmethylester
• Carbamic acid, (1-cyano-2-methylpropyl)-, benzyl ester, L- (8CI)
• Carbamic acid, (1-cyano-2-methylpropyl)-, phenylmethyl ester, (S)-
• Carbamic acid, [(1S)-1-cyano-2-methylpropyl]-, phenylmethyl ester (9CI)
• Carbamic acid, [(1S)-1-cyano-2-methylpropyl]-, phenylmethyl ester
• benzyl N-(1S)-1-cyano-2-methylpropylcarbamate
• DTXSID50560826
• Benzyl [(1S)-1-cyano-2-methylpropyl]carbamate
• EN300-12588200
• (S)-Benzyl(1-cyano-2-methylpropyl)carbamate
• SCHEMBL6311222
• AC-7667
• AKOS005146168
• 17343-55-4
• A3835
• BENZYL N-[(1S)-1-CYANO-2-METHYLPROPYL]CARBAMATE
• AKOS015840710
• +Expand

• MDL： MFCD03094752
• InChIKey： NJLYXYMHKYRDQH-GFCCVEGCSA-N
• Inchi： InChI=1S/C13H16N2O2/c1-10(2)12(8-14)15-13(16)17-9-11-6-4-3-5-7-11/h3-7,10,12H,9H2,1-2H3,(H,15,16)/t12-/m1/s1
• SMILES： CC([C@H](NC(OCC1=CC=CC=C1)=O)C#N)C

Computed Properties

• Exact Mass: 232.12128
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 232.121177757g/mol
• Heavy Atom Count: 17
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• LogP: 2.85188
• PSA: 62.12
• Refractive Index: 1.52
• Melting Point: 53 ºC
• Density: 1.099